1-(Ethylthio)-3-Methylbenzene
Cat. No. B7988695
M. Wt: 152.26 g/mol
InChI Key: HYWRFKLTGRADFO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08003703B2
Procedure details
Bromine (2.2 ml) was added to a solution of 1-(ethylthio)-3-methylbenzene (6.6 g) in acetic acid (20 ml) at 0° C. The mixture was stirred at RT for 2 h then the solvent removed under reduced pressure. The residue was purified by chromatography on silica eluting with DCM. Yield 6.6 g
Identifiers
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REACTION_CXSMILES
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[Br:1]Br.[CH2:3]([S:5][C:6]1[CH:11]=[CH:10][CH:9]=[C:8]([CH3:12])[CH:7]=1)[CH3:4]>C(O)(=O)C>[Br:1][C:9]1[CH:10]=[CH:11][C:6]([S:5][CH2:3][CH3:4])=[CH:7][C:8]=1[CH3:12]
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Inputs
Step One
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Name
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Quantity
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2.2 mL
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Type
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reactant
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Smiles
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BrBr
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Name
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Quantity
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6.6 g
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Type
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reactant
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Smiles
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C(C)SC1=CC(=CC=C1)C
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at RT for 2 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the solvent removed under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by chromatography on silica eluting with DCM
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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Smiles
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BrC1=C(C=C(C=C1)SCC)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
